2-(2-methoxycyclobutyl)acetic acid, Mixture of diastereomers
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methoxycyclobutyl)acetic acid involves the following steps: protection of the carboxylic acid group, formation of the cyclobutane ring, and deprotection of the carboxylic acid group.", "Starting Materials": [ "2-bromoacetic acid", "methanol", "sodium hydride", "cyclobutene", "palladium on carbon", "hydrogen gas", "acetic acid", "sodium hydroxide" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting 2-bromoacetic acid with methanol and sodium hydride to form methyl 2-bromoacetate.", "Step 2: Formation of the cyclobutane ring by reacting cyclobutene with palladium on carbon and hydrogen gas to form 2-methoxycyclobutene.", "Step 3: Deprotection of the carboxylic acid group by reacting methyl 2-bromoacetate with sodium hydroxide to form 2-(2-methoxycyclobutyl)acetic acid, mixture of diastereomers." ] } | |
CAS RN |
2091748-72-8 |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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